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Compound of Interest

Compound Name: GALK1-IN-1

Cat. No.: B1663222

Get Quote

These application notes provide detailed protocols for researchers, scientists, and drug

development professionals on the use of NCGC00238624, a selective inhibitor of

Galactokinase 1 (GALK1), for studying its effects on GALK1 activity in biochemical and cellular

assays.

Introduction
Galactokinase 1 (GALK1) is a key enzyme in the Leloir pathway, responsible for the

phosphorylation of galactose to galactose-1-phosphate. In classic galactosemia, a deficiency in

the enzyme galactose-1-phosphate uridylyltransferase (GALT) leads to the toxic accumulation

of galactose-1-phosphate. Inhibition of GALK1 presents a promising therapeutic strategy for

this condition by reducing the production of this toxic metabolite. NCGC00238624 is a potent

and selective inhibitor of GALK1 and can be used as a valuable tool to investigate the role of

GALK1 in both healthy and disease states.

Quantitative Data Summary
The inhibitory activity of NCGC00238624 against GALK1 has been characterized in

biochemical assays. The half-maximal inhibitory concentration (IC50) values are summarized in

the table below.
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Enzyme IC50 (µM)

Human GALK1 7.69[1]

Mouse GALK1 13.67[1]

Signaling Pathway
The Leloir pathway is the primary route for galactose metabolism. GALK1 catalyzes the initial

committed step in this pathway.
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Inhibition by NCGC00238624

Galactose Galactose-1-PhosphateGALK1
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Start

Prepare Reagents
(Inhibitor, Enzyme, ATP/Galactose)

Add Inhibitor/Vehicle
to Plate

Add GALK1 Enzyme

Pre-incubate

Initiate Reaction
(Add ATP/Galactose)

Incubate

Add Kinase-Glo® Reagent

Stabilize Signal

Read Luminescence

Analyze Data (Calculate IC50)

End

 

Start

Plate and Culture Cells

Treat with NCGC00238624
 or Vehicle

Add D-Galactose

Incubate

Wash Cells with PBS

Lyse Cells

Collect and Clarify Lysate

Quantify Galactose-1-Phosphate

Normalize to Protein Concentration

Analyze and Plot Results

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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